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Compound of Interest

Compound Name: 2,5-Diaminoanisole sulfate
CAS No.: 42909-29-5
Cat. No.: B7821618
Get Quote
. J

Part 1: Executive Summary & Chemical Identity

2,5-Diaminoanisole sulfate (CAS: 66671-82-7) is a specialized aromatic amine intermediate
primarily used in the synthesis of complex heterocyclic compounds, such as phenanthroline
derivatives, and in the dye industry.

Critical Safety Distinction: Researchers often confuse this compound with its structural isomers
and analogs:

e 2,4-Diaminoanisole sulfate (CAS 39156-41-7): A known carcinogen (NTP "Reasonably
Anticipated").

e 2,5-Diaminotoluene sulfate (CAS 615-50-9): A common hair dye ingredient and potent skin
sensitizer.

While 2,5-Diaminoanisole sulfate is frequently labeled with "Warning" (Irritant) in basic Safety
Data Sheets (SDS), its structural classification as a methoxy-substituted phenylenediamine
warrants High-Potency Compound (HPC) handling protocols. The "Precautionary Principle"
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dictates that we treat it as a potential mutagen and sensitizer until definitive chronic toxicology

data proves otherwise.

Table 1: Physicochemical Profile

Property

Data

Note

Chemical Name

2,5-Diaminoanisole sulfate

Syn: 2-Methoxy-1,4-
benzenediamine sulfate

Verify CAS before use to avoid

CAS Number 66671-82-7 ) )
isomer confusion
(Cs7
C
{10}
H
_2%0
Molecular Formula N
H
0]
SO
S
)
Molecular Weight 236.25 g/mol
Appearance Dark gray to dark brown solid Hygroscopic powder
Solubility Soluble in water, DMSO Hydrolyzes in strong base
Acidity Acidic in solution Due to sulfate salt nature

Part 2: Toxicological Hazard Assessment
Mechanism of Toxicity

Aromatic amines exert toxicity through metabolic activation (N-hydroxylation) leading to DNA

adduct formation or protein binding.

o Genotoxicity: Like its analog 2,5-diaminotoluene, this compound is considered a potential

mutagen. It can intercalate DNA or form reactive electrophiles during metabolism.
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e Sensitization: High risk of Type IV hypersensitivity (allergic contact dermatitis). Repeated
exposure may induce an immunological response.

e Acute Effects:
o Inhalation: Irritation of the upper respiratory tract (H335).[1]

o Methemoglobinemia: While less potent than aniline, absorption of significant quantities
can oxidize hemoglobin to methemoglobin, impairing oxygen transport.

Hazard Classification (GHS)[2]

o Skin Irritation (Category 2): H315[1]
o Eye Irritation (Category 2A): H319[1]
e STOT-SE (Category 3): H335 (Respiratory Irritation)

o Precautionary Classification: Treat as Suspected Carcinogen/Sensitizer due to structural
activity relationship (SAR).

Part 3: Risk Management & Engineering Controls
Hierarchy of Controls

The primary goal is to prevent inhalation of dust and dermal contact.[1][2][3]
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Level 1: Engineering Controls (Mandatory)

Local Exhaust Ventilation
(HEPA Filtered)

Level 2: Xdministrative Controls
Standard Operating Procedure Hazard Communication
(SOP) Required (Isomer Distinction)

Level 3: PP

Glove Box / Isolator
(For weighing >1g powder)

Chemical Fume Hood
(Face Velocity: 100 fpm)

(Last Resort)

P100 Respirator
(If outside hood)

Double Nitrile or

Silver Shield Gloves

Click to download full resolution via product page

Figure 1: Risk Management Hierarchy. Note the emphasis on containment (Engineering
Controls) over PPE.

Personal Protective Equipment (PPE) Matrix

¢ Gloves: Standard latex is insufficient.

o Recommendation: Double-gloving with Nitrile (minimum 5 mil outer, 4 mil inner) or Silver
Shield (Laminate) for prolonged handling. Aromatic amines can permeate nitrile; change
gloves immediately upon splash.

» Respiratory: If weighing outside a filtered enclosure is unavoidable, use a half-mask
respirator with P100 (HEPA) cartridges.

o Body: Tyvek lab coat or sleeve covers recommended to prevent cuff contamination.

Part 4: Experimental Protocol (Synthesis Context)

Context: Synthesis of 6-methoxy-4,7-phenanthroline via the Skraup Reaction. Rationale: This
reaction involves mixing 2,5-Diaminoanisole sulfate with glycerol and sulfuric acid at high
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temperatures. This creates a "perfect storm" of hazards: toxic powder handling + violent
exotherm + acrolein generation.

Step-by-Step Workflow

Step 1: Preparation & Weighing
» Action: Weigh 2,5-Diaminoanisole sulfate inside a fume hood or powder containment hood.

e Precaution: Use an antistatic gun if the powder is fluffy. Wipe the balance area with a wet
paper towel (10% bleach) immediately after use to deactivate traces.

Step 2: The Skraup Reaction Setup
e Reagents: 2,5-Diaminoanisole sulfate, Glycerol, Sulfuric Acid (

), lodine/KI (oxidant).[4]

e Hazard: The reaction of glycerol and sulfuric acid generates Acrolein, a potent lachrymator
and toxin.

e Protocol:

Place the amine sulfate and oxidant in a round-bottom flask.

[e]

o

Add sulfuric acid slowly (exothermic).

[¢]

Add glycerol dropwise.

[¢]

CRITICAL: Equip the flask with a high-efficiency reflux condenser. Connect the top of the
condenser to a scrubber trap (NaOH solution) to neutralize acidic/acrolein fumes.

Step 3: Heating & Control
e Action: Heat to 140-160°C.

o Safety Check: The reaction is often delayed and then vigorous (the "induction period").
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» Control: Have an ice bath ready. If the reaction foams excessively, remove heat immediately
and apply the ice bath. Do not leave this reaction unattended.

Step 4: Quenching & Isolation

Action: Cool to room temperature and pour onto crushed ice.

Hazard: The mixture is highly acidic.

Neutralization: Basify with NaOH or

. This liberates the free amine base of the product.

Extraction: Extract with Chloroform or DCM. Note: Chlorinated solvents penetrate gloves;
maintain double-gloving.

Mix with H2S04
(Exothermic)

Start: 2,5-Diaminoanisole Fume Hood

Sulfate

Heat with Glycerol
(Acrolein Risk)

Ice Bath Read! Quench on Ice

(Acidic Splash)

Powder Handling Scrubber Active

Basify (pH > 10)
Liberate Free Base

Click to download full resolution via product page

Figure 2: Process Safety Flow for Skraup Synthesis involving 2,5-Diaminoanisole Sulfate.

Part 5: Emergency Response & Waste Disposal[3]
EXxposure Response

» Skin Contact:

o Drench: Immediately wash with soap and copious water for 15 minutes.

o Decontaminate: Discard contaminated clothing (do not take home to wash).

o Monitor: Watch for signs of cyanosis (blue lips/fingernails) indicating methemoglobinemia.
o Eye Contact: Flush with water for 15 minutes.[3][5] Seek an ophthalmologist.

o Spill Cleanup:
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Isolate: Evacuate the immediate area.

[e]

o

PPE: Don full PPE (Tyvek, double nitrile, respirator).

[¢]

Neutralize: Cover spill with wet sand or a commercial amine neutralizer.

[e]

Collect: Scoop into a hazardous waste container labeled "Toxic - Aromatic Amine."

Waste Disposal

o Classification: Hazardous Chemical Waste (Toxic).
e Segregation: Do not mix with oxidizing agents (Nitric acid, Peroxides) in the waste stream.[5]
» Treatment: Incineration is the preferred method for destruction of the aromatic ring structure.

o Deactivation (Surface): Wipe surfaces with a solution of 10% bleach (Sodium Hypochlorite)
followed by water. The hypochlorite oxidizes the amine, degrading it.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. nj.gov [nj.gov]

¢ To cite this document: BenchChem. [Comprehensive Safety & Handling Guide: 2,5-
Diaminoanisole Sulfate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7821618/docs#comprehensive-safety-handling-
guide-2-5-diaminoanisole-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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